Cas no 1804671-07-5 (3-Bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylic acid)

3-Bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylic acid is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structural features, including bromo, difluoromethyl, and trifluoromethyl substituents, enhance reactivity and selectivity, making it a valuable intermediate for synthesizing bioactive compounds. The carboxylic acid moiety allows for further functionalization, enabling the development of targeted molecules. The electron-withdrawing effects of the fluorine substituents improve metabolic stability and binding affinity in drug discovery applications. This compound is particularly useful in the design of enzyme inhibitors and receptor modulators, where precise electronic and steric properties are critical. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic workflows.
3-Bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylic acid structure
1804671-07-5 structure
Product Name:3-Bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylic acid
CAS No:1804671-07-5
MF:C8H3BrF5NO2
MW:320.010938882828
CID:4809154
Update Time:2025-11-05

3-Bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylic acid
    • Inchi： 1S/C8H3BrF5NO2/c9-4-3(7(16)17)2(8(12,13)14)1-15-5(4)6(10)11/h1,6H,(H,16,17)
    • InChI Key： YKMXNSSTEBJHDE-UHFFFAOYSA-N
    • SMILES： BrC1C(C(F)F)=NC=C(C(F)(F)F)C=1C(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 298
  • XLogP3: 2.6
  • Topological Polar Surface Area: 50.2

3-Bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029056008-1g
3-Bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylic acid
 1804671-07-5 97%
1g
 $1,564.50 2022-04-01

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